![molecular formula C14H17BrN2O5 B3984329 6-(3-bromo-5-ethoxy-4-methoxyphenyl)-5-nitro-2-piperidinone](/img/structure/B3984329.png)
6-(3-bromo-5-ethoxy-4-methoxyphenyl)-5-nitro-2-piperidinone
Overview
Description
6-(3-bromo-5-ethoxy-4-methoxyphenyl)-5-nitro-2-piperidinone, also known as BEMP, is a synthetic compound with potential pharmacological properties. It belongs to the class of piperidinone derivatives, which have been extensively studied for their diverse biological activities. BEMP has been identified as a potent inhibitor of certain enzymes and has shown promising results in preclinical studies.
Mechanism of Action
The mechanism of action of 6-(3-bromo-5-ethoxy-4-methoxyphenyl)-5-nitro-2-piperidinone is not fully understood, but it is believed to involve the inhibition of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. This compound may also act as an antioxidant and reduce oxidative stress in cells. Additionally, this compound has been shown to induce apoptosis in cancer cells, possibly by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been shown to have diverse biochemical and physiological effects, depending on the target enzyme or cell type. Inhibition of acetylcholinesterase and butyrylcholinesterase can lead to increased levels of acetylcholine, which can improve cognitive function and memory. This compound has also been shown to have anti-inflammatory and analgesic effects, possibly by reducing the production of pro-inflammatory cytokines. Furthermore, this compound has been shown to induce apoptosis in cancer cells, which can lead to tumor regression.
Advantages and Limitations for Lab Experiments
6-(3-bromo-5-ethoxy-4-methoxyphenyl)-5-nitro-2-piperidinone has several advantages for lab experiments, including its synthetic accessibility, moderate yield, and potential pharmacological properties. However, this compound also has some limitations, such as its moderate purity and limited solubility in aqueous solutions. Furthermore, the mechanism of action of this compound is not fully understood, which can make it challenging to interpret the results of experiments.
Future Directions
For the study of 6-(3-bromo-5-ethoxy-4-methoxyphenyl)-5-nitro-2-piperidinone include further investigation of its mechanism of action, optimization of the synthesis method, and preclinical and clinical studies of its therapeutic potential.
Scientific Research Applications
6-(3-bromo-5-ethoxy-4-methoxyphenyl)-5-nitro-2-piperidinone has been studied for its potential as an inhibitor of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine in the nervous system. Inhibition of these enzymes can lead to increased levels of acetylcholine, which can improve cognitive function and memory. This compound has also shown potential as an anticancer agent, as it can induce apoptosis in cancer cells. Furthermore, this compound has been studied for its anti-inflammatory and analgesic properties.
properties
IUPAC Name |
6-(3-bromo-5-ethoxy-4-methoxyphenyl)-5-nitropiperidin-2-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17BrN2O5/c1-3-22-11-7-8(6-9(15)14(11)21-2)13-10(17(19)20)4-5-12(18)16-13/h6-7,10,13H,3-5H2,1-2H3,(H,16,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRRBMLDLDVJQPZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C(=CC(=C1)C2C(CCC(=O)N2)[N+](=O)[O-])Br)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17BrN2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.